Cas no 895780-67-3 (N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methoxybenzamide)

N-{2-[2-(3-Fluorophenyl)-1,3-thiazol-4-yl]ethyl}-4-methoxybenzamide is a synthetic organic compound featuring a thiazole core substituted with a 3-fluorophenyl group and an ethyl linker to a 4-methoxybenzamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or receptor modulators due to the presence of the thiazole heterocycle and fluorophenyl group, which are common pharmacophores. The methoxybenzamide component may enhance solubility and binding affinity. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in drug discovery and biochemical research. The compound's purity and stability under standard conditions further support its applicability in high-precision synthetic workflows.
N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methoxybenzamide structure
895780-67-3 structure
Product Name:N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methoxybenzamide
CAS No:895780-67-3
MF:C19H17FN2O2S
MW:356.413886785507
CID:5516812
Update Time:2025-06-10

N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-4-methoxybenzamide
    • N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methoxybenzamide
    • Inchi: 1S/C19H17FN2O2S/c1-24-17-7-5-13(6-8-17)18(23)21-10-9-16-12-25-19(22-16)14-3-2-4-15(20)11-14/h2-8,11-12H,9-10H2,1H3,(H,21,23)
    • InChI Key: GTSBKKLNARPCFC-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)(=O)C1=CC=C(OC)C=C1

N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methoxybenzamide Pricemore >>

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Additional information on N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methoxybenzamide

Recent Advances in the Study of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methoxybenzamide (CAS: 895780-67-3)

In recent years, the compound N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methoxybenzamide (CAS: 895780-67-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and benzamide moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Recent research published in the Journal of Medicinal Chemistry highlights its interaction with protein targets involved in inflammatory and oncogenic processes. The study employed advanced computational docking and molecular dynamics simulations to predict binding affinities, followed by in vitro assays to validate these findings. Results indicated that the compound exhibits high selectivity and potency, making it a viable candidate for further drug development.

Another significant study, conducted by a team at the University of Cambridge, explored the synthetic pathways for N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methoxybenzamide. The researchers developed a novel, scalable synthesis method that improves yield and reduces by-products, addressing previous challenges in large-scale production. This advancement is crucial for facilitating future clinical trials and commercialization efforts.

In addition to its synthetic and mechanistic studies, the compound has been evaluated in preclinical models of neurodegenerative diseases. A 2023 study in the journal Neuropharmacology demonstrated its neuroprotective effects in a mouse model of Alzheimer's disease. The compound was shown to reduce amyloid-beta plaque formation and mitigate cognitive decline, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Despite these promising findings, challenges remain in the development of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methoxybenzamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in subsequent research. Ongoing studies are focusing on structural modifications to enhance these properties while maintaining the compound's efficacy.

In conclusion, the latest research on N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-4-methoxybenzamide (CAS: 895780-67-3) underscores its potential as a versatile therapeutic agent. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluations will be essential to translate these findings into clinical applications. The compound represents a promising avenue for the development of novel treatments for a range of diseases, from cancer to neurodegenerative disorders.

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